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Compound of Interest

Compound Name: Bis-thiophen-2-ylmethyl-amine

CAS No.: 58703-21-2

Cat. No.: B1266793

Get Quote

Bis-thiophen-2-ylmethyl-amine is a secondary amine featuring two thiophene rings

connected via methylene bridges to a central nitrogen atom. This structure is more than a

simple organic molecule; it is a highly versatile and reactive scaffold of significant interest to

researchers in medicinal chemistry, coordination chemistry, and materials science. The

presence of both a nucleophilic secondary amine and electron-rich thiophene rings imparts a

dual reactivity profile, making it a valuable building block for synthesizing a diverse range of

complex molecules. This guide provides an in-depth exploration of its core chemical

characteristics, offering field-proven insights into its stability, reactivity, and practical

applications for professionals in drug development and scientific research.

Core Molecular Profile and Physicochemical
Stability
Bis-thiophen-2-ylmethyl-amine is a symmetrical molecule whose properties are dictated by

the interplay between the secondary amine and the two flanking thiophene moieties.

Figure 1: Molecular Structure of Bis-thiophen-2-ylmethyl-amine.
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Physicochemical Data Summary
A clear understanding of a molecule's fundamental properties is the bedrock of its effective

application. The table below summarizes the key physicochemical data for Bis-thiophen-2-
ylmethyl-amine.

Property Value Source

CAS Number 58703-21-2 [1]

Molecular Formula C₁₀H₁₁NS₂ [1]

Molecular Weight 209.3 g/mol [1]

Appearance
Typically a yellow oil or low-

melting solid

Inferred from related

compounds

Solubility

Soluble in most organic

solvents; sparingly soluble in

water

[2][3]

Stability Profile: A Self-Validating System
The utility of a chemical scaffold is directly proportional to its stability under common

experimental conditions. Bis-thiophen-2-ylmethyl-amine exhibits robust stability, which is a

key factor in its widespread use.

Thermal Stability: The molecule is stable under moderate heating. Synthetic procedures

involving related thiophene amines often utilize reflux conditions at temperatures around

80°C for several hours without significant degradation.[2] This indicates a thermal profile

suitable for a wide range of synthetic transformations that require heating.

Hydrolytic Stability: The core C-N and C-S bonds are resistant to hydrolysis under neutral

and basic conditions. It is important to note that in the synthesis of metal complexes from

related imine derivatives, hydrolytic cleavage of the imine bond can occur, yielding the

corresponding amine.[2] This observation underscores the inherent stability of the amine

functional group itself against hydrolysis.
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Atmospheric Stability: Like many secondary amines, Bis-thiophen-2-ylmethyl-amine can

be susceptible to slow oxidation by atmospheric oxygen over long-term storage, potentially

leading to coloration. For long-term storage, it is advisable to keep the compound under an

inert atmosphere (e.g., nitrogen or argon) and protected from light. Many metal complexes

derived from it are stable at room temperature and non-hygroscopic.[3]

A Duality of Function: Reactivity and Synthetic
Pathways
The synthetic potential of Bis-thiophen-2-ylmethyl-amine stems from two primary reactive

centers: the nucleophilic secondary amine nitrogen and the electron-rich thiophene rings. This

duality allows for a stepwise and controlled functionalization of the molecule.

Reactivity Profile

N-Center Reactions

Thiophene Ring Reactions

Bis-thiophen-2-ylmethyl-amine
N-Center (Nucleophilic)

Thiophene Rings

N-Alkylation/
Acylation

 R-X / RCOCl

Metal Coordination
(N-Donor Ligand)

 Metal Salts (Fe, Ag, Ni) Oxidative Coupling

 Ag(I) Catalyst

Electrophilic Aromatic
Substitution (C5) Br₂, NBS

Metalation (C5)
 n-BuLi, iPr₂NMgCl
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Figure 2: Key Reactive Sites and Pathways of Bis-thiophen-2-ylmethyl-amine.

Reactions at the Nitrogen Center: A Hub of
Nucleophilicity
The lone pair of electrons on the secondary amine nitrogen makes it a potent nucleophile and

an excellent ligand for metal coordination.

Coordination Chemistry & Metal Complex Formation: The nitrogen atom serves as a strong

N-donor ligand, readily coordinating with a variety of transition metals to form stable

complexes.[2] This is one of the most significant aspects of its reactivity. For example,

related thiophene-based ligands have been used to synthesize complexes with silver (Ag(I)),

iron (Fe(II)), and nickel (Ni(II)), among others.[2][4][5] These metal complexes are not merely

structural curiosities; they often exhibit enhanced biological activity compared to the free

ligand or are designed for catalytic applications.[2]

N-Alkylation and N-Acylation: As a typical secondary amine, it undergoes facile reaction with

electrophiles such as alkyl halides and acyl chlorides to form tertiary amines and amides,

respectively. These reactions provide a straightforward route to modify the steric and

electronic properties around the central nitrogen atom, which can be crucial for tuning the

molecule's binding affinity in biological systems or its coordination properties.

Catalytic Coupling: While the amine itself is stable, the broader aminomethyl-thiophene

moiety can participate in unexpected reactivity. In a noteworthy example, the primary amine

analog, thiophenemethylamine, undergoes a silver(I)-promoted homo-coupling reaction to

form a new imine ligand in situ.[2] This demonstrates that under specific catalytic conditions,

the C-N unit can be activated towards forming new C=N bonds, expanding its synthetic utility

beyond simple nucleophilic reactions.

Reactions of the Thiophene Rings: Aromatic Reactivity
The thiophene rings are electron-rich aromatic systems, making them susceptible to

electrophilic attack and metalation, primarily at the C5 position (the carbon furthest from the

ring's sulfur atom and adjacent to the CH bond).
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Electrophilic Aromatic Substitution (EAS): The thiophene rings readily undergo EAS

reactions such as halogenation, nitration, and Friedel-Crafts acylation. Bromination, for

example, can be achieved using reagents like N-bromosuccinimide (NBS) or elemental

bromine, providing a handle for further functionalization, such as in cross-coupling reactions.

[6][7] The substitution occurs preferentially at the C5 position due to the activating effect of

the sulfur atom and the existing substitution at C2.

Directed Metalation: The C5 proton of the thiophene ring is acidic enough to be removed by

strong bases. Reagents like n-butyllithium (n-BuLi) or magnesium amide bases (e.g.,

iPr₂NMgCl) can be used to selectively deprotonate this position.[8][9] This generates a

powerful thienyl anion nucleophile that can react with a wide range of electrophiles (e.g.,

aldehydes, ketones, CO₂), enabling the construction of more complex architectures.

Field-Proven Experimental Protocols
The following protocols are presented as self-validating systems, providing not just steps, but

the rationale behind them, ensuring reproducibility and success.

Protocol: Synthesis of an Iron(II) Complex
This protocol describes a general method for coordinating the amine with a metal center,

adapted from procedures for similar N-donor ligands.[4] The causality is clear: the nucleophilic

nitrogen displaces labile solvent ligands from the iron coordination sphere.

Objective: To synthesize [Bis(thiophen-2-ylmethyl)amine]FeCl₂.

Materials:

Bis-thiophen-2-ylmethyl-amine (1.0 eq)

Ferrous chloride (FeCl₂), anhydrous (0.9 eq)

Tetrahydrofuran (THF), anhydrous and degassed

Acetonitrile, anhydrous and degassed

Diethyl ether, anhydrous and degassed
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Schlenk flask and line, cannulas, argon or nitrogen source

Methodology:

Inert Atmosphere: All operations must be performed under an inert atmosphere (argon or

nitrogen) using Schlenk techniques to prevent oxidation of the Fe(II) center. All solvents must

be rigorously dried and degassed.[4]

Ligand Dissolution: In a Schlenk flask, dissolve Bis-thiophen-2-ylmethyl-amine (1.0 eq) in

anhydrous THF.

Metal Salt Preparation: In a separate Schlenk flask, dissolve anhydrous FeCl₂ (0.9 eq) in

anhydrous THF. Using a slight excess of the ligand ensures complete complexation of the

metal.[4]

Complexation: Slowly add the FeCl₂ solution to the stirred ligand solution at room

temperature via a cannula. A color change (typically to yellow-orange) should be observed,

indicating complex formation.[4]

Reaction Time: Stir the reaction mixture at room temperature for a minimum of 2 hours to

ensure the reaction goes to completion.[4]

Isolation: Remove the THF solvent in vacuo. Extract the resulting solid residue with a

minimum amount of anhydrous acetonitrile, in which the complex is soluble but the excess

ligand is less so.[4]

Purification: Filter the acetonitrile solution through a cannula filter to remove any insoluble

impurities.

Precipitation: Slowly add anhydrous diethyl ether to the stirred acetonitrile solution until a

solid precipitates. Diethyl ether acts as an anti-solvent.

Final Product: Collect the solid precipitate by filtration, wash with a small amount of diethyl

ether, and dry in vacuo. The product should be stored under an inert atmosphere.

Protocol: Selective Bromination of the Thiophene Ring
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This protocol details the electrophilic aromatic substitution at the C5 position of the thiophene

rings, a key step for further derivatization.

Objective: To synthesize Bis-(5-bromo-thiophen-2-ylmethyl)-amine.

Materials:

Bis-thiophen-2-ylmethyl-amine (1.0 eq)

N-Bromosuccinimide (NBS) (2.1 eq)

Acetonitrile or Dichloromethane (solvent)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Methodology:

Dissolution: Dissolve Bis-thiophen-2-ylmethyl-amine (1.0 eq) in acetonitrile or

dichloromethane in a round-bottom flask protected from light.

Reagent Addition: Cool the solution to 0°C in an ice bath. Add NBS (2.1 eq) portion-wise

over 15-20 minutes. A slight excess of NBS ensures complete dibromination.

Reaction: Allow the reaction to stir at 0°C for 1 hour, then warm to room temperature and stir

for an additional 2-4 hours, monitoring by TLC until the starting material is consumed.

Quenching: Quench the reaction by adding saturated sodium bicarbonate solution to

neutralize any acidic byproducts and destroy excess NBS.

Extraction: Transfer the mixture to a separatory funnel and extract the product into the

organic layer. Wash the organic layer sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure to yield the crude product.
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Purification: Purify the crude product by flash column chromatography on silica gel to obtain

the pure dibrominated compound.

Applications in Drug Development and Materials
Science
The unique structural and reactive features of Bis-thiophen-2-ylmethyl-amine and its

derivatives make them valuable in several high-tech fields.

Medicinal Chemistry Materials Science Coordination Chemistry

Bis-thiophen-2-ylmethyl-amine
(Core Scaffold)

Protease Inhibitors

Derivatization

Antimicrobial Agents Anticancer Agents Conjugated Polymers
(Organic Electronics)

Polymerization

Chemical Sensors Homogeneous Catalysts

Metalation

Novel Metal Complexes

Click to download full resolution via product page

Figure 3: Application Pathways from the Core Scaffold.

Medicinal Chemistry: Thiophene is a well-established bioisostere for the phenyl ring and is

found in numerous approved drugs. Derivatives of 2-aminothiophenes are known to possess

a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and

antitumor properties.[10] Specifically, bis(phenyl)thiophene scaffolds have been developed

as potent inhibitors of metalloproteases, such as the botulinum neurotoxin.[11] The ability to

functionalize both the amine and the thiophene rings of Bis-thiophen-2-ylmethyl-amine
allows for the systematic exploration of structure-activity relationships (SAR) in drug

discovery campaigns.

Materials Science: The bis(thienyl) structural motif is a fundamental component in the design

of conjugated polymers for organic electronics.[12] These materials are used in applications

such as organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs). The ability
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to polymerize through the C5 positions of the thiophene rings makes this scaffold a

candidate for creating novel donor-acceptor polymers with tailored electronic and optical

properties.[12]

Coordination Chemistry and Catalysis: As detailed, the molecule is an excellent ligand for

forming metal complexes. These complexes can be designed to act as homogeneous

catalysts. For instance, iron complexes with related amine-based ligands are studied for their

ability to activate molecular oxygen in biomimetic oxidation reactions.[4] The modular nature

of the ligand allows for fine-tuning the steric and electronic environment around the metal

center to control catalytic activity and selectivity.

Conclusion
Bis-thiophen-2-ylmethyl-amine is far more than a simple chemical. It is a dynamic and

enabling scaffold whose value lies in its predictable stability and its versatile, dual-mode

reactivity. For researchers and drug development professionals, a thorough understanding of

its behavior—from the nucleophilicity of its central nitrogen to the aromatic character of its

thiophene rings—is essential for unlocking its full potential. By leveraging the robust protocols

and synthetic pathways outlined in this guide, scientists can effectively utilize this molecule to

construct novel compounds for cutting-edge applications in medicine, materials, and catalysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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